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Compound of Interest

Compound Name: DIPSO sodium salt

Cat. No.: B022819

This guide provides researchers, scientists, and drug development professionals with essential
information on the stability, storage, and troubleshooting of DIPSO (3-[N,N-Bis(2-
Hydroxyethyl)amino]-2-hydroxypropanesulfonic acid) sodium salt solutions.

Frequently Asked Questions (FAQS)

Q1: What is DIPSO and what is its effective pH range?

Al: DIPSO is a zwitterionic biological buffer, often referred to as a "Good's buffer," used to
maintain a stable pH in a variety of biological and biochemical experiments.[1][2] Its effective
buffering range is typically between pH 7.0 and 8.2, with a pKa of 7.6 at 25°C.[1][2][3][4][5]

Q2: How should | store DIPSO sodium salt powder and for how long is it stable?

A2: There are differing recommendations for storing DIPSO powder. Most suppliers suggest
storing the white crystalline powder at room temperature.[3][6] However, for extended long-term
stability, storage at 4°C (for up to 2 years) or -20°C (for up to 3 years) has also been
suggested.[4] Always refer to the manufacturer's specific recommendations.

Q3: What is the shelf life of a prepared DIPSO sodium salt solution?

A3: The shelf life depends heavily on the preparation method and storage conditions. A
commercially prepared 0.2M, pH 7.5 solution may have a shelf life of up to 2 years when stored
at room temperature.[1] For solutions prepared in the lab from powder, it is recommended to
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store them at -20°C for up to 1 month or at -80°C for up to 6 months.[4] For maximum reliability
and to avoid potential degradation, it is best practice to prepare fresh solutions for each
experiment.[4]

Q4: Do | need to sterilize my DIPSO buffer solution?

A4: Yes, to prevent microbial growth which can alter the buffer's properties and impact your
experiment, sterilization is critical. After preparing your solution and adjusting the pH, it is
recommended to sterilize it by passing it through a 0.22 pym filter.[4]

Q5: Can DIPSO interact with other components in my experiment?

A5: Like many other Good's buffers, DIPSO can form complexes with certain metal ions.[7]
This should be taken into consideration when designing experiments that include metal ions, as
it could affect their availability or activity.

Data Summary: Storage and Stability

The following table summarizes the recommended storage conditions for DIPSO sodium salt
in its solid and liquid forms.
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Stated
. Storage .
Form Concentration Stability / Shelf Source(s)
Temperature .
Life
) Room Not specified,
Solid Powder N/A ) [3][6]
Temperature standard practice
N/A 4°C 2 years [4]
N/A -20°C 3 years [4]
o ] 0.2 M Room
Liquid Solution ) 2 years [1]
(Commercial) Temperature
(Lab-Prepared) Any -20°C 1 month [4]
(Lab-Prepared) Any -80°C 6 months [4]
Recommended
4°C 14-day beyond-
(Lab-Prepared) Any ] [8]
(Refrigerated) use date for
sterility
Recommended
Room 48-hour beyond-
(Lab-Prepared) Any [8]
Temperature use date for
sterility

Experimental Protocol: Preparation of Stable DIPSO
Solutions

This protocol outlines the steps for preparing a sterile DIPSO sodium salt buffer solution with
enhanced stability for experimental use.

Materials:
e DIPSO sodium salt powder

e High-purity, nuclease-free water
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Calibrated pH meter

NaOH and/or HCI solutions for pH adjustment (e.g., 1M)
Sterile glassware (beakers, graduated cylinders)

Sterile magnetic stir bar and stir plate

Sterile 0.22 ym bottle-top filter or syringe filter

Sterile storage bottles

Procedure:

Weigh Powder: Accurately weigh the required amount of DIPSO sodium salt powder to
achieve the desired molarity in your final volume.

Dissolve: Add approximately 80% of the final required volume of high-purity water to a sterile
beaker with a sterile stir bar. Place the beaker on a stir plate and slowly add the DIPSO
powder while stirring until it is completely dissolved.[4]

Adjust pH: Once dissolved, carefully monitor the pH using a calibrated pH meter. Adjust the
pH to your desired value (within the 7.0-8.2 range) by adding small volumes of NaOH (to
increase pH) or HCI (to decrease pH).[9]

Final Volume: Once the target pH is reached and stable, transfer the solution to a sterile
graduated cylinder and add high-purity water to reach the final desired volume.

Sterile Filter: Using a 0.22 pm filter, filter the buffer solution into a final, sterile storage bottle.
[4] This step is crucial for removing any potential microbial contaminants.

Label and Store: Clearly label the bottle with the buffer name (DIPSO), concentration, pH,

preparation date, and your initials. Store the solution according to the recommendations in
the table above. For short-term use, 4°C is acceptable; for longer-term storage, freezing at
-20°C or -80°C is recommended.[4]
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Start: Weigh
DIPSO Powder

l

Dissolve in ~80%
of final volume of H20

l

Calibrate pH meter
and adjust pH with
NaOH / HCI

l

Bring to final volume
with H20

Sterilize through
0.22 um filter

Store in sterile bottle
at appropriate temperature
(4°C, -20°C, or -80°C)

End: Stable Solution
Ready for Use
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Inconsistent
Experimental Results

1. Check pH of Buffer

Is pH correct?

2. Visually Inspect Solution

Is it clear and
particulate-free?

No

3. Check Preparation Date

No
Cloudy/Precipitate)

Is it within recommended
storage time?

Conclusion: Buffer is likely stable.
Investigate other experimental
variables.

Action: Discard and
prepare fresh, sterile buffer

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Support Center: DIPSO Sodium Salt
Solutions]. BenchChem, [2025]. [Online PDF]. Available at:
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time]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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